1,3-Dicaffeoylquinic Acid: A Comprehensive Technical Guide to its Natural Sources, Distribution, and Analysis
1,3-Dicaffeoylquinic Acid: A Comprehensive Technical Guide to its Natural Sources, Distribution, and Analysis
For Researchers, Scientists, and Drug Development Professionals
Introduction
1,3-Dicaffeoylquinic acid (1,3-diCQA), also known by the historical name cynarin, is a prominent member of the dicaffeoylquinic acid class of phenolic compounds. It is an ester formed from caffeic acid and quinic acid. This compound has garnered significant scientific interest due to its wide range of biological activities, including antioxidant, anti-inflammatory, hepatoprotective, and neuroprotective effects. Recent studies have also elucidated its potential in oncology, specifically its role in modulating key signaling pathways involved in cancer cell proliferation and metastasis. This technical guide provides an in-depth overview of the natural sources, distribution, and quantitative analysis of 1,3-dicaffeoylquinic acid, tailored for professionals in research and drug development.
Natural Sources and Distribution
1,3-Dicaffeoylquinic acid is predominantly found in plants belonging to the Asteraceae (sunflower) family, with particularly high concentrations in Globe Artichoke (Cynara cardunculus L. var. scolymus). It is also a significant component of sweet potato (Ipomoea batatas L.) leaves and has been identified in various other medicinal and dietary plants.
Major Natural Sources:
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Globe Artichoke (Cynara cardunculus L. var. scolymus): The leaves and heads of the globe artichoke are the most well-documented and richest sources of 1,3-dicaffeoylquinic acid.[1][2][3] It is considered one of the major bioactive compounds responsible for the medicinal properties of artichoke extracts.[4][5] The concentration of 1,3-diCQA can be influenced by factors such as the plant part, cultivar, and processing methods. For instance, while 1,5-di-O-caffeoylquinic acid is the major isomer in fresh artichoke heads, 1,3-di-O-caffeoylquinic acid becomes predominant in artichoke juice due to isomerization during processing.[6][7]
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Sweet Potato (Ipomoea batatas L.): The leaves of the sweet potato are a rich and valuable source of various polyphenols, including 1,3-dicaffeoylquinic acid.[8][9][10][11] The concentration of this compound can vary significantly among different sweet potato cultivars.[2][8][9][10]
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Asteraceae Family: Beyond artichoke, other plants within the Asteraceae family have been found to contain 1,3-dicaffeoylquinic acid and its isomers. These include medicinal plants such as Inula viscosa and various species used in traditional medicine.[12][13][14][15][16]
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Other Sources: 1,3-Dicaffeoylquinic acid has also been reported in other plants, including Phyllodium pulchellum and has been identified in coffee, although typically in lower concentrations compared to mono-caffeoylquinic acids.[17]
Quantitative Data on 1,3-Dicaffeoylquinic Acid Content
The following tables summarize the quantitative data on the concentration of 1,3-dicaffeoylquinic acid in various natural sources, compiled from multiple studies. This allows for a comparative analysis of its distribution.
Table 1: Concentration of 1,3-Dicaffeoylquinic Acid in Globe Artichoke (Cynara cardunculus L. var. scolymus)
| Plant Part | Cultivar/Variety | Concentration | Reference |
| Juice | Not Specified | Predominant dicaffeoylquinic acid | [6][7] |
| Heads | Not Specified | Lower than 1,5-diCQA | [6][7] |
| Leaves | Not Specified | Major phenolic compound | [1][2][3] |
| Tertiary Flower Heads | 'Calicó' and 'Sambo' (GA3-treated) | Significantly higher than main heads | [18] |
| Tertiary Flower Heads | 'Tupac' (untreated) | Significantly higher than main heads | [18] |
Table 2: Concentration of 1,3-Dicaffeoylquinic Acid in Sweet Potato (Ipomoea batatas L.) Leaves
| Cultivar/Variety | Concentration (mg/kg dry weight) | Reference |
| 'Bophelo' | Highest among 6 South African cultivars | [8] |
| '199062.1' (Peruvian) | 31.97 ± 0.26 | [9] |
Experimental Protocols
The accurate identification and quantification of 1,3-dicaffeoylquinic acid in plant matrices are crucial for research and quality control. High-Performance Liquid Chromatography (HPLC) coupled with various detectors is the most common analytical technique.
Extraction of 1,3-Dicaffeoylquinic Acid from Plant Material
Objective: To efficiently extract 1,3-dicaffeoylquinic acid from plant tissues for subsequent analysis.
Methodology:
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Sample Preparation: Fresh plant material (e.g., artichoke leaves, sweet potato leaves) is typically freeze-dried and ground into a fine powder to increase the surface area for extraction.
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Solvent Selection: A mixture of methanol or ethanol and water is commonly used as the extraction solvent. Acidification of the solvent (e.g., with 0.5% acetic acid) can improve the stability and extraction efficiency of phenolic compounds.
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Extraction Techniques:
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Maceration: Soaking the plant powder in the solvent for an extended period (e.g., 24 hours) with occasional agitation.
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Ultrasound-Assisted Extraction (UAE): Using ultrasonic waves to disrupt cell walls and enhance solvent penetration. This method is often faster and more efficient than maceration.[19]
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Soxhlet Extraction: A continuous extraction method using a specialized apparatus, though the heat involved may potentially degrade thermolabile compounds.
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Decoction: Boiling the plant material in water, a traditional method that can be effective but may also lead to degradation or isomerization of some compounds.
-
-
Extract Filtration and Concentration: The resulting extract is filtered to remove solid plant debris. The solvent is then typically removed under reduced pressure using a rotary evaporator to obtain a concentrated crude extract.
Quantification of 1,3-Dicaffeoylquinic Acid by HPLC-DAD
Objective: To separate and quantify 1,3-dicaffeoylquinic acid in a plant extract.
Methodology:
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Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a Diode Array Detector (DAD) or a UV-Vis detector.
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Chromatographic Column: A reversed-phase C18 column is most commonly used for the separation of caffeoylquinic acids.
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Mobile Phase: A gradient elution is typically employed using a mixture of two solvents:
-
Solvent A: Water, often acidified with a small amount of formic acid or acetic acid (e.g., 0.1-0.5%) to improve peak shape and resolution.
-
Solvent B: Acetonitrile or methanol.
-
The gradient program involves gradually increasing the proportion of Solvent B over time to elute compounds with increasing hydrophobicity.
-
-
Detection: The DAD is set to monitor the absorbance at a wavelength where caffeoylquinic acids exhibit maximum absorption, typically around 325-330 nm.
-
Quantification: A calibration curve is constructed using a certified reference standard of 1,3-dicaffeoylquinic acid at various known concentrations. The concentration of 1,3-diCQA in the sample extract is then determined by comparing its peak area to the calibration curve.
Structural Confirmation by LC-MS/MS
Objective: To confirm the identity of 1,3-dicaffeoylquinic acid and differentiate it from its isomers.
Methodology:
-
Instrumentation: A Liquid Chromatography (LC) system coupled to a tandem Mass Spectrometer (MS/MS), often a triple quadrupole or a high-resolution mass spectrometer like QTOF or Orbitrap.
-
Ionization Source: Electrospray ionization (ESI) is typically used, often in the negative ion mode, which readily produces the deprotonated molecule [M-H]⁻ for caffeoylquinic acids.
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MS/MS Analysis: In tandem mass spectrometry, the [M-H]⁻ ion of the target compound is selected in the first mass analyzer and then fragmented by collision-induced dissociation (CID). The resulting fragment ions are analyzed in the second mass analyzer. The fragmentation pattern of 1,3-dicaffeoylquinic acid is unique and can be used to distinguish it from its other five isomers.[20][21] Key fragment ions arise from the neutral loss of one or both caffeoyl moieties.
Signaling Pathways and Biological Activities
Recent research has begun to unravel the molecular mechanisms underlying the biological effects of 1,3-dicaffeoylquinic acid. A significant finding is its interaction with the 14-3-3τ protein and the subsequent modulation of cancer-related signaling pathways.
Inhibition of Breast Cancer Proliferation and Metastasis
A key study demonstrated that 1,3-dicaffeoylquinic acid directly binds to the 14-3-3τ protein.[1][22] This interaction inhibits the pro-tumorigenic functions of 14-3-3τ, leading to the suppression of breast cancer cell proliferation and metastasis. This inhibitory action is mediated through the downregulation of the IL6/JAK2/PI3K and Raf/ERK signaling pathways.[1][22] Furthermore, this interaction induces apoptosis through the Bad/Bax/caspase 9 signaling pathway.[1][22]
References
- 1. researchgate.net [researchgate.net]
- 2. The Content of Phenolic Acids and Flavonols in the Leaves of Nine Varieties of Sweet Potatoes (Ipomoea batatas L.) Depending on Their Development, Grown in Central Europe - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Stress-induced biosynthesis of dicaffeoylquinic acids in globe artichoke - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway | Food & Nutrition Research [foodandnutritionresearch.net]
- 6. researchgate.net [researchgate.net]
- 7. Identification and quantification of caffeoylquinic acids and flavonoids from artichoke (Cynara scolymus L.) heads, juice, and pomace by HPLC-DAD-ESI/MS(n) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. frontiersin.org [frontiersin.org]
- 9. Comparison of Caffeoylquinic Acids and Functional Properties of Domestic Sweet Potato (Ipomoea batatas (L.) Lam.) Storage Roots with Established Overseas Varieties - PMC [pmc.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. jstage.jst.go.jp [jstage.jst.go.jp]
- 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 13. Caffeoyl Derivatives: Major Antioxidant Compounds of Some Wild Herbs of the Asteraceae Family [scirp.org]
- 14. researchgate.net [researchgate.net]
- 15. researchgate.net [researchgate.net]
- 16. Chemical Constituents from Leaves of Baccharis sphenophylla (Asteraceae) and Their Antioxidant Effects - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
- 18. mdpi.com [mdpi.com]
- 19. researchgate.net [researchgate.net]
- 20. pubs.acs.org [pubs.acs.org]
- 21. Mass spectrometry of 1,3- and 1,5-dicaffeoylquinic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. 1,3-Dicaffeoylquinic acid targeting 14-3-3 tau suppresses human breast cancer cell proliferation and metastasis through IL6/JAK2/PI3K pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
